1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride

• IUPAC Name: 1-[5-(aminomethyl)pyrimidin-2-yl]azepan-2-one;hydrochloride
• InChI: InChI=1S/C11H16N4O.ClH/c12-6-9-7-13-11(14-8-9)15-5-3-1-2-4-10(15)16;/h7-8H,1-6,12H2;1H
• InChI Key: MSRXATXHHBFQNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)C2=NC=C(C=N2)CN.Cl
• Molecular Formula: C11H17ClN4O
• Molecular Weight: 256.73 g/mol
• CAS No.: 2251054-49-4

Description

1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride is a chemical compound that belongs to the class of pyrimidine derivatives Pyrimidines are aromatic heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

The synthesis of 1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the pyrimidine ring, followed by the introduction of the aminomethyl group and the azepan-2-one moiety. Reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product. Industrial production methods may involve optimization of these conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or receptor binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to a biological response. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride can be compared with other similar compounds, such as:

1-(5-(Aminomethyl)pyridin-2-yl)pyrrolidin-3-ol: This compound has a similar structure but differs in the ring system and functional groups.

Pyrimidine derivatives: These compounds share the pyrimidine core but may have different substituents and functional groups. The uniqueness of 1-[5-(Aminomethyl)pyrimidin-2-yl]azepan-2-one hydrochloride lies in its specific combination of functional groups and ring systems, which confer distinct chemical and biological properties.